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Combustion & Performance Comparison

The table below summarizes the combustion, performance, and emission characteristics of 1-hexanol and

pentanol based on experimental studies in compression ignition (CI) engines.

Characteristic
1-Hexanol (in Waste Plastic
Oil Blends)

Pentanol (in Biodiesel/Diesel Blends)

Blend Proportions 10-30% by volume with Waste
Plastic Oil (WPO) [1]

15-50% by volume with biodiesel/diesel
[1]

Brake Thermal
Efficiency (BTE)

Up to 42.1% [1] Increase of ~1.28% reported with 15%
blend [1]

Brake-Specific Energy
Consumption (BSEC)

Decreased with increasing
hexanol concentration [1]

Information not explicitly available in
search results

Cylinder Pressure Maximum of 86.42 bar [1] Information not explicitly available in
search results

Heat Release Rate Maximum of 117.43 J/deg [1] Information not explicitly available in
search results
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Characteristic
1-Hexanol (in Waste Plastic
Oil Blends)

Pentanol (in Biodiesel/Diesel Blends)

Hydrocarbon (HC)
Emissions

Increased with blend ratio (up

to 45 PPM for H30WPO70 at
low load) [1]

Reduced by up to 22.58% with 15%

blend [1]

Carbon Monoxide (CO)
Emissions

Increased with blend ratio
(peak of 0.40% vol at low load)

[1]

Reduced by up to 50% [1]

Nitrogen Oxides (NOx)
Emissions

Decreased with increasing

hexanol content and EGR [1]

Contradictory Data: One study reports

44.2% reduction, another notes 10%
increase [1]

Soot/Smoke Emissions Information not explicitly
available in search results

Reduced by 22.35% to 35% [1]

Experimental Protocols Overview

The data in the comparison table is derived from established engine and combustion testing methodologies.

Engine Testing for 1-Hexanol/WPO Blends: The data for 1-hexanol was obtained from
experiments conducted on a common rail direct injection (CRDI) diesel engine. The engine was

operated at a constant speed of 2000 rpm across a range of loads (20% to 80%). The 1-hexanol was
blended with Waste Plastic Oil (WPO) in volumes of 10%, 20%, and 30%. The study also investigated

the impact of Exhaust Gas Recirculation (EGR) at rates of 10% and 20% [1].
General Combustion Mechanism Development: For fundamental combustion properties, chemical

kinetic mechanisms are developed and validated against experimental data. One approach involves
creating a skeletal chemical mechanism that simplifies the vast number of possible reactions. This

method was used to build a mechanism for 1-hexanol (as well as 1-hexane and 1-hexene) containing
72 species and 243 reactions. This mechanism is validated against data from premixed and
opposed flames, jet-stirred reactors (JSRs), and shock tubes to ensure its accuracy over a wide
range of conditions [2].

Jet-Stirred Reactor (JSR) Experiments: A JSR is a type of Continuous Stirred Tank Reactor (CSTR)
used for studying fuel pyrolysis and oxidation. In this setup, gas-phase reactants are mixed

homogeneously via nozzles under well-controlled temperature and pressure. Species formed in the
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reactor are sampled and analyzed, often using techniques like Gas Chromatography (GC) and

Mass Spectrometry (MS), to provide data for building and validating kinetic models [3].

Create Your Own Combustion Pathway Diagrams

You can use the DOT language with Graphviz to create clear diagrams of combustion pathways or

experimental setups. The script below demonstrates how to map the initial stages of alcohol combustion, and

you can adapt this framework for more detailed mechanisms.

Primary Alcohol Fuels

Initial Dehydrogenation

1-Hexanol

Hexanol Radical

 H Abstraction

Pentanol

Pentanol Radical

 H Abstraction

Alkoxy Radicals

 Isomerization

Alkene + α-Radical

 Dehydration

Aldehydes

 C-C β-Scission

CO Oxidation

 Further Oxidation

Small Hydrocarbons

 Decomposition

Click to download full resolution via product page
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This diagram title is: Initial Combustion Pathways for Hexanol and Pentanol.

The diagram illustrates the different initial decomposition pathways for 1-hexanol and pentanol, highlighting

how their distinct molecular structures lead to unique chemical reactions during combustion.

Interpretation and Practical Implications

For Engine Application and Emissions: The higher oxygen content and cetane number of 1-
hexanol make it a promising candidate for reducing NOx emissions when blended with low-cetane

alternative fuels like WPO, especially when combined with EGR [1]. Pentanol blends show a strong
tendency to reduce HC, CO, and smoke emissions, making them attractive for cleaner combustion

with traditional biodiesel [1].
On the Conflicting NOx Data for Pentanol: The contradictory NOx data underscores that engine

outcomes are not governed by fuel chemistry alone. Factors such as engine load, injection
strategy, and the base fuel being blended can significantly influence whether NOx increases or

decreases. A finding from one specific engine and blend condition may not be universally applicable
[1].

For Kinetic Modeling: When developing skeletal mechanisms for surrogate fuels, it is crucial to
include reaction classes specific to the functional groups of the components. The unique oxidation

behaviors of 1-hexanol and pentanol arise from their alcohol functional group (-OH) and carbon
chain length, which dictate their specific reaction pathways [2].
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pentanol-combustion-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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